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Compound of Interest

Compound Name: Methyl 3-(hydroxymethyl)benzoate

Cat. No.: B1595616 Get Quote

This document provides essential safety protocols and operational guidance for the handling

and disposal of Methyl 3-(hydroxymethyl)benzoate (CAS No. 67853-03-6). As laboratory

professionals, our primary responsibility is to mitigate risk through a comprehensive

understanding of the materials we handle. This guide moves beyond mere compliance, offering

a framework for safe practice grounded in the specific hazards of this compound.

Immediate Safety Briefing: Hazard Profile
Methyl 3-(hydroxymethyl)benzoate is an aromatic ester that demands careful handling due to

its specific hazard profile. According to the Globally Harmonized System (GHS), it is classified

as follows:

Harmful if swallowed (Acute toxicity, Oral, Category 4).[1]

Causes skin irritation (Category 2).[1][2][3]

Causes serious eye irritation (Category 2A).[1][2][3][4]

May cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3).

[1][2][3][4]

These classifications are the cornerstone of our risk assessment and dictate the minimum

personal protective equipment (PPE) required. The chemical and toxicological properties have
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not been exhaustively investigated, warranting a cautious approach where all reagents are

treated as potentially hazardous.[5]

Hazard Analysis & PPE Rationale
Understanding why a specific piece of PPE is required is critical for ensuring its correct use.

The primary routes of exposure for Methyl 3-(hydroxymethyl)benzoate are ingestion, skin

contact, eye contact, and inhalation.
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Hazard Route of Exposure Required PPE & Rationale

Serious Eye Irritation Eyes

Safety Goggles: A splash of

the solid powder or a solution

can cause serious irritation.[2]

Standard safety glasses may

not provide adequate

protection from splashes.

Goggles that form a seal

around the eyes are

mandatory.[4]

Skin Irritation Skin

Nitrile Gloves: Direct contact

with the skin causes irritation.

[2] Nitrile gloves offer

appropriate chemical

resistance for incidental

contact.[6] Always inspect

gloves before use and wash

hands thoroughly after

removal.[7][8]

Respiratory Irritation Inhalation

Engineering Controls /

Respirator: The compound is a

solid powder that can be easily

inhaled, causing respiratory

tract irritation.[4][5] All

weighing and handling of the

solid must be performed in a

certified chemical fume hood to

minimize dust generation.[6][9]

Systemic Effects Skin / Clothing

Laboratory Coat: A lab coat

protects personal clothing and

underlying skin from

contamination during spills or

transfers.[6] It should be kept

fastened to provide a

continuous barrier.
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PPE Selection Workflow
The selection of appropriate PPE is an active process that depends on the specific

experimental procedure. The following workflow diagram illustrates the decision-making

process for handling Methyl 3-(hydroxymethyl)benzoate.
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Risk Assessment

Required Controls & PPE

Task: Handling
Methyl 3-(hydroxymethyl)benzoate

Is the solid powder
being weighed or transferred?

Is there a risk of
splashes (e.g., making solutions)?

No

Work in a
Chemical Fume Hood

Yes

Minimum PPE:
- Nitrile Gloves

- Lab Coat

No (incidental contact only)Add:
Chemical Goggles

Yes

Full PPE Ensemble:
- Chemical Goggles

- Nitrile Gloves
- Lab Coat

- Work in Fume Hood

Click to download full resolution via product page

Caption: PPE selection workflow for Methyl 3-(hydroxymethyl)benzoate.
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Operational Protocols
Adherence to standardized protocols is essential for minimizing exposure and preventing

contamination.

Donning and Doffing PPE
Donning Sequence (Putting On):

Lab Coat: Put on a clean, appropriately sized lab coat and fasten all buttons.

Goggles: Position chemical goggles securely over the eyes.

Gloves: Select the correct size of nitrile gloves. Pull gloves on, ensuring the cuffs go over the

sleeves of the lab coat.

Doffing Sequence (Taking Off): This sequence is designed to prevent contact with

contaminated surfaces.

Gloves: Remove gloves using the glove-in-glove technique. Peel one glove off, turning it

inside out. Hold the removed glove in the gloved hand. Slide the fingers of the ungloved

hand under the cuff of the remaining glove and peel it off, turning it inside out and enclosing

the first glove. Dispose of immediately in designated waste.[7]

Lab Coat: Unfasten the lab coat. Remove it by rolling it down the arms, turning the sleeves

inside out. Fold the coat so the contaminated exterior is contained within the fold.

Goggles: Remove goggles by handling the strap, avoiding contact with the front lens.

Hand Hygiene: Wash hands thoroughly with soap and water for at least 20 seconds.[1][9]

Spill Management Protocol
In the event of a spill, immediate and correct action is crucial.

Alert Personnel: Notify everyone in the immediate area.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the lab.
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Don PPE: Before cleanup, don a minimum of a lab coat, chemical goggles, and two pairs of

nitrile gloves.

Contain & Clean:

Do not use water or create dust.[1]

For solid spills, gently cover with an inert absorbent material.

Carefully sweep or scoop the material into a designated, labeled waste container.[1][5]

Clean the affected area with an appropriate solvent, followed by soap and water.

Dispose: Dispose of all cleanup materials as hazardous waste.

Decontaminate: Thoroughly wash hands and any exposed skin after cleanup is complete.

Decontamination and Disposal Plan
Proper disposal prevents environmental contamination and ensures regulatory compliance.

Operational Waste (e.g., contaminated gloves, weigh paper):

All disposable items that have come into contact with Methyl 3-(hydroxymethyl)benzoate
must be considered hazardous waste.

Place these items in a clearly labeled, sealed waste bag or container kept within the fume

hood.[6]

Unused or Excess Chemical:

Never dispose of Methyl 3-(hydroxymethyl)benzoate down the drain.[9]

The substance must be disposed of in a suitable, closed container.[5]

Arrange for disposal via your institution's certified hazardous waste management program.

The final disposal must be at an approved waste disposal plant.[10]

Contaminated clothing should be removed immediately and washed before reuse.
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By integrating these principles and protocols into your daily workflow, you build a self-validating

system of safety that protects you, your colleagues, and the integrity of your research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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